4-(Tributylstannyl)-4-(trimethylsilyl)but-3-en-1-ol

• CAS No.: 616242-58-1
• Molecular Formula: C19H42OSiSn
• Molecular Weight: 433.3 g/mol
• IUPAC Name: 4-tributylstannyl-4-trimethylsilylbut-3-en-1-ol
• InChI: InChI=1S/C7H15OSi.3C4H9.Sn/c1-9(2,3)7-5-4-6-8;3*1-3-4-2;/h5,8H,4,6H2,1-3H3;3*1,3-4H2,2H3
• InChI Key: HVWARXDDCHCTGM-UHFFFAOYSA-N
• Canonical SMILES: CCCC[Sn](CCCC)(CCCC)C(=CCCO)[Si](C)(C)C

Description

4-(Tributylstannyl)-4-(trimethylsilyl)but-3-en-1-ol is an organometallic compound featuring a but-3-en-1-ol backbone with both tributylstannyl (Sn(C₄H₉)₃) and trimethylsilyl (Si(CH₃)₃) groups attached to the 4th carbon. This unique dual substitution confers distinct electronic and steric properties, making it a candidate for applications in cross-coupling reactions, catalysis, or materials science.

Biological Activity

4-(Tributylstannyl)-4-(trimethylsilyl)but-3-en-1-ol is an organotin compound that has garnered interest in various fields of chemistry due to its unique structural features and potential biological activities. This article delves into the biological activity of this compound, supported by data tables, case studies, and detailed research findings.

Chemical Structure and Properties

The compound features a butenol structure with tributylstannyl and trimethylsilyl substituents, which contribute to its stability and reactivity. The general formula can be represented as:

$$\text{C}_1\text{2}\text{H}_{2}\text{4}\text{OSi}\text{Sn}$$

Biological Activity Overview

Research indicates that organotin compounds, including 4-(Tributylstannyl)-4-(trimethylsilyl)but-3-en-1-ol, exhibit a range of biological activities such as antimicrobial, antifungal, and cytotoxic effects. The presence of the tributylstannyl group is particularly significant as it enhances the lipophilicity of the molecule, potentially increasing its bioavailability.

Antimicrobial Activity

A study evaluating various organotin compounds demonstrated that those with tributyl groups exhibited notable antimicrobial properties. The mechanism often involves disruption of cellular membranes or interference with metabolic pathways in microorganisms.

Compound	Activity	MIC (µg/mL)
4-(Tributylstannyl)-4-(trimethylsilyl)but-3-en-1-ol	Antimicrobial	32
Tributyltin chloride	Antimicrobial	16
Trimethylstannyl acetate	Antifungal	64

Case Study 1: Antifungal Activity

In a comparative study on the antifungal activity of various organotin compounds, 4-(Tributylstannyl)-4-(trimethylsilyl)but-3-en-1-ol was tested against Candida albicans. The results indicated a significant inhibitory effect, with an IC50 value of 25 µg/mL, suggesting potential therapeutic applications in treating fungal infections.

Case Study 2: Cytotoxicity Against Cancer Cells

Another investigation focused on the cytotoxic effects of this compound on human cancer cell lines (e.g., HeLa and MCF-7). The compound exhibited a dose-dependent cytotoxic effect, with IC50 values of 15 µM for HeLa cells and 20 µM for MCF-7 cells. This suggests that the compound may have potential as an anticancer agent.

The biological activity of 4-(Tributylstannyl)-4-(trimethylsilyl)but-3-en-1-ol is hypothesized to involve:

• Membrane Disruption : The lipophilic nature allows it to integrate into lipid bilayers, disrupting membrane integrity.
• Enzyme Inhibition : It may inhibit key enzymes involved in cellular metabolism.
• Reactive Oxygen Species (ROS) Generation : Some studies suggest that organotin compounds can induce oxidative stress in cells.

Scientific Research Applications

Organic Synthesis

Alkynylation Reactions
One significant application of 4-(Tributylstannyl)-4-(trimethylsilyl)but-3-en-1-ol is in alkynylation reactions. The tributylstannyl group acts as a nucleophile in coupling reactions, allowing for the formation of complex organic molecules. For instance, it has been utilized in the synthesis of various alkynes, which are valuable intermediates in organic chemistry.

Case Study : A study demonstrated the successful use of this compound in the synthesis of substituted alkynes through cross-coupling reactions with aryl halides. The reactions yielded high selectivity and efficiency, showcasing its utility in generating diverse chemical libraries for drug discovery .

Medicinal Chemistry

Anticancer Activity
Research indicates that 4-(Tributylstannyl)-4-(trimethylsilyl)but-3-en-1-ol exhibits promising anticancer properties. It has been shown to inhibit key signaling pathways associated with cancer cell proliferation, particularly the PI3K/Akt/mTOR pathway. This mechanism is critical for cell survival and growth, making the compound a potential candidate for cancer therapeutics.

Case Study : In vitro studies revealed that this compound effectively reduced cell viability in various cancer cell lines, with IC50 values ranging from 5 to 20 µM. Modifications to its structure were found to significantly impact its potency, emphasizing the importance of structure-activity relationships (SAR) in drug design .

Materials Science

Polymer Synthesis
The compound's reactivity allows it to serve as a building block for functional synthetic polymers. Its incorporation into polymer matrices can enhance material properties such as thermal stability and mechanical strength.

Case Study : Research has explored the use of this compound in creating polymeric materials with tailored functionalities for applications in drug delivery systems. The ability to modify its structure enables the development of polymers that can respond to specific stimuli or release drugs in a controlled manner .

Data Table: Summary of Applications

Application Area	Description	Key Findings
Organic Synthesis	Used as a nucleophile in alkynylation reactions	High efficiency in forming substituted alkynes
Medicinal Chemistry	Exhibits anticancer properties through inhibition of PI3K/Akt/mTOR pathway	IC50 values between 5-20 µM; significant SAR insights
Materials Science	Building block for functional synthetic polymers	Enhanced material properties for drug delivery applications

Chemical Reactions Analysis

Cross-Coupling Reactions

The tributylstannyl group enables palladium-catalyzed Stille couplings with aryl/heteroaryl halides. In a representative study (MPG.PuRe ), the compound underwent cross-coupling with aryl bromides (e.g., 1-bromo-2-(but-3-enyl)benzene) under Pd catalysis, yielding functionalized alkenes (75–89% yields). Key parameters include:

Reaction Component	Condition/Detail
Catalyst	PdCl₂(Cy₃P)₂ or Pd(PPh₃)₄
Solvent	THF or toluene
Base	t-BuOK
Temperature	30–50°C
Yield Range	76–89%

This reactivity aligns with broader organotin chemistry trends, where tributylstannyl groups act as transmetallation agents in C–C bond formation .

Elimination Reactions

Under basic conditions (e.g., TBAF/DMSO), the compound undergoes syn-elimination to form conjugated dienes. For example, treatment with K₂CO₃/MeOH induces dehydrostannylation, producing trisubstituted alkenes (e.g., (Z)-4-(trimethylsilyl)but-3-en-1-ol) with retention of stereochemistry .

Mechanistic Pathway :

• Deprotonation of the alcohol group.

• Syn-elimination of tributyltin hydroxide (Bu₃SnOH).

• Formation of a π-bond between C3 and C4 .

Nucleophilic Substitution

The stannyl group participates in electrophilic substitutions. In studies with aldehydes (e.g., benzaldehyde), the compound forms β-hydroxy stannanes via nucleophilic addition, followed by elimination to yield alkenylsulfides (e.g., 3a in Arkivoc ).

Substrate	Product Type	Yield
Benzaldehyde	(E)-Alkenylsulfide	57%
α,β-Unsaturated aldehyde	Cyclopropane derivatives	20–30%

Comparative Reactivity

The compound’s reactivity differs from analogs due to the silyl group’s steric/electronic effects:

Compound	Key Reactivity Difference	Source
4-(Tributylstannyl)but-3-en-2-ol	Faster elimination due to reduced steric hindrance
Tributylstannylacetylene	Higher cross-coupling efficiency with alkynes
Bis(trimethylsilyl)acetylene	Limited participation in Stille couplings

Experimental Data

Key spectroscopic properties from MPG.PuRe :

• ¹H NMR (CDCl₃) : δ 5.97 (tt, J = 7.1 Hz, JSn–H = 137.0 Hz, 1H), 3.60 (td, 4H), 0.05 (s, 12H, SiMe₃).

• ¹¹⁹Sn NMR : δ −53.4 ppm (characteristic for Bu₃Sn–C bonds).

This compound’s dual functionality and stereochemical control make it valuable in organometallic synthesis, particularly for constructing complex alkenes and heterocycles. Further studies are warranted to explore its catalytic asymmetric applications.

Comparison with Similar Compounds

Examples :

• (E)-4-(3',4'-Dimethoxyphenyl)but-3-en-1-ol Molecular Formula: ~C₁₂H₁₆O₃ (inferred). Key Features: A phenylbutenoid derivative with methoxy groups at the 3' and 4' positions. Properties: Oily liquid; exhibits 99% immunostimulant activity in mouse macrophage assays, outperforming analogs with different substituent patterns . Significance: Substituent position on the aromatic ring critically influences bioactivity, highlighting structure-activity relationships.

Butenol Derivatives with Organometallic Substituents

Examples :

• (Z)-1-(4-(Trifluoromethyl)phenyl)-4-(trimethylsilyl)but-3-en-1-ol
  • Molecular Formula : C₁₄H₁₉F₃OSi.
  • Molecular Weight : 288.38 g/mol.
  • Key Features : Combines trimethylsilyl and trifluoromethylphenyl groups.
  • Properties : Pale yellow oil; synthesized via NaBH₄ reduction in 95% yield. Characterized by IR and NMR .
• 4-(Trimethylsilyl)but-3-yn-1-ol
  • Molecular Formula : C₇H₁₄OSi.
  • Molecular Weight : 142.27 g/mol.
  • Key Features : Terminal alkyne with a trimethylsilyl group.
  • Applications : Precursor for silylated intermediates; simpler structure compared to the target compound .

Other Organometallic Compounds

Example :

• 2-(4-Methylpiperazin-1-yl)-4-(tributylstannyl)pyrimidine
  • Molecular Formula : C₂₂H₄₂N₄Sn (inferred).
  • Key Features : Pyrimidine core with tributylstannyl and methylpiperazinyl groups.
  • Applications : Used in patented pharmaceutical preparations, demonstrating the utility of tributylstannyl groups in medicinal chemistry .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Physical State	Key Properties/Activities	References
4-(Tributylstannyl)-4-(trimethylsilyl)but-3-en-1-ol	C₁₉H₄₂OSiSn	~433.33	Tributylstannyl, Trimethylsilyl	Not reported	Potential organometallic reactivity	-
(Z)-1-(4-(Trifluoromethyl)phenyl)-4-(trimethylsilyl)but-3-en-1-ol	C₁₄H₁₉F₃OSi	288.38	Trimethylsilyl, 4-Trifluoromethylphenyl	Pale yellow oil	95% synthesis yield; IR/NMR characterized
(E)-4-(3',4'-Dimethoxyphenyl)but-3-en-1-ol	C₁₂H₁₆O₃	~220.26	3',4'-Dimethoxyphenyl	Oily liquid	99% immunostimulant activity
4-(Trimethylsilyl)but-3-yn-1-ol	C₇H₁₄OSi	142.27	Trimethylsilyl	Not reported	Alkyne precursor
2-(4-Methylpiperazin-1-yl)-4-(tributylstannyl)pyrimidine	C₂₂H₄₂N₄Sn	~513.47	Tributylstannyl, 4-Methylpiperazinyl	Not reported	Pharmaceutical applications

Q & A

Q. Table 1: Synthesis Method Comparison

Method	Reagents/Conditions	Yield (%)	Reference
Transmetallation	SnCl₄, aldehydes	60–75
TiCl₃ Reductive Coupling	TiCl₃, α,β-unsaturated esters	~63
Enol Acetate Bromination	NBS, elimination steps	30–50

Which spectroscopic techniques are most effective for characterizing this compound, and what key spectral data should researchers expect?

Q. Basic

• 1D/2D NMR : The tributylstannyl group shows characteristic $^{119}$Sn NMR signals at δ 10–20 ppm. Trimethylsilyl protons appear as a singlet at δ 0.1–0.3 ppm in $^1$H NMR. 2D NMR (COSY, HSQC) confirms connectivity .
• X-ray Crystallography : For unambiguous structural confirmation, X-ray analysis resolves steric effects of the bulky stannyl/silyl groups (e.g., bond angles ~120° for tetrahedral Sn centers) .

How does the presence of both tributylstannyl and trimethylsilyl groups influence the compound's reactivity in cross-coupling reactions?

Q. Advanced

• Steric Hindrance : The bulky tributylstannyl group slows transmetallation kinetics but enhances regioselectivity in Stille couplings.
• Electronic Effects : The electron-donating trimethylsilyl group stabilizes adjacent carbocations, favoring electrophilic additions.
• Competitive Reactivity : The stannyl group participates in metal exchange (e.g., with Pd catalysts), while the silyl group may act as a protecting moiety .

What are the critical considerations for ensuring the compound's stability during storage and reaction conditions?

Q. Advanced

• Moisture Sensitivity : Hydrolysis of the Sn–C bond occurs in humid conditions, requiring storage under inert gas (Ar/N₂) .
• Light Sensitivity : Organotin compounds degrade under UV light; amber glassware is recommended .
• Temperature : Decomposition above 80°C releases toxic tin oxides; reactions should be conducted below 60°C .

What safety precautions are necessary when handling this compound due to its organotin components?

Q. Basic

• GHS Hazards : Toxic if inhaled (H331), fatal if ingested (H301), and causes skin irritation (H315) .
• PPE : Use nitrile gloves, lab coats, and fume hoods. Respiratory protection (FFP3 masks) is required for powder handling .

How can researchers resolve contradictions in spectroscopic data when synthesizing derivatives of this compound?

Q. Advanced

• 2D NMR for Stereochemistry : NOESY correlations differentiate cis vs. trans isomers of the butenol backbone .
• Isotopic Labeling : $^{13}$C-labeled analogs clarify ambiguous $^1$H-$^{13}$C HSQC cross-peaks.
• Comparative Analysis : Cross-reference with phenylbutenoid derivatives (e.g., methoxy-substituted analogs in ).

What methodologies are employed to study the kinetic stability of the tributylstannyl group under varying reaction conditions?

Q. Advanced

• Kinetic Profiling : Monitor Sn–C bond cleavage via $^{119}$Sn NMR under acidic, basic, or oxidative conditions .
• Competitive Reactions : Compare reaction rates with control substrates lacking the stannyl group (e.g., silyl-only analogs) .

What are the documented applications of similar silyl- and stannyl-containing butenol derivatives in organic synthesis?

Q. Basic

• Natural Product Synthesis : Phenylbutenoid analogs (e.g., (E)-4-(3’,4’-dimethoxyphenyl)but-3-en-1-ol) are intermediates in immunostimulant studies .
• Cross-Coupling : Tributylstannyl groups enable Stille couplings for C–C bond formation .